Cas no 2002698-47-5 (4-bromo-5-chloro-N,2-dimethylbenzene-1-sulfonamide)

• Product Name: 4-bromo-5-chloro-N,2-dimethylbenzene-1-sulfonamide
• CAS No: 2002698-47-5
• MF: C₈H₉BrClNO₂S
• MW: 298.584559202194
• CID: 5817559
• PubChem ID: 165959898
• Update Time: 2025-10-24

4-bromo-5-chloro-N,2-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-chloro-N,2-dimethylbenzene-1-sulfonamide
• 2002698-47-5
• EN300-1452905

• Inchi： 1S/C8H9BrClNO2S/c1-5-3-6(9)7(10)4-8(5)14(12,13)11-2/h3-4,11H,1-2H3
• InChI Key： QSCONAXNTLESIO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C)C=1)S(NC)(=O)=O)Cl

Computed Properties

• Exact Mass: 296.92259g/mol
• Monoisotopic Mass: 296.92259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.6Ų

Additional information on 4-bromo-5-chloro-N,2-dimethylbenzene-1-sulfonamide

Comprehensive Overview of 4-bromo-5-chloro-N,2-dimethylbenzene-1-sulfonamide (CAS No. 2002698-47-5)

4-bromo-5-chloro-N,2-dimethylbenzene-1-sulfonamide (CAS No. 2002698-47-5) is a specialized sulfonamide derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and chloro substitutions, has garnered attention for its potential role in drug discovery and material science. Its molecular structure, featuring a benzene ring with sulfonamide and methyl groups, offers versatility in synthetic chemistry.

In recent years, the demand for halogenated sulfonamides like 4-bromo-5-chloro-N,2-dimethylbenzene-1-sulfonamide has surged due to their utility in designing enzyme inhibitors and bioactive molecules. Researchers are particularly interested in its potential as a building block for small-molecule therapeutics, aligning with trends in personalized medicine and targeted drug delivery. The compound's CAS No. 2002698-47-5 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening.

The synthesis of 4-bromo-5-chloro-N,2-dimethylbenzene-1-sulfonamide involves multi-step organic reactions, including electrophilic aromatic substitution and sulfonylation. Its crystalline form and solubility profile make it suitable for X-ray diffraction studies, a hot topic in computational chemistry. Notably, its thermal stability and reactivity are often compared to other sulfonamide analogs in peer-reviewed journals.

From an industrial perspective, this compound is explored for green chemistry applications, addressing concerns about sustainable synthesis. Its low toxicity profile (as per preliminary studies) aligns with the growing emphasis on eco-friendly intermediates. Discussions on platforms like ResearchGate often highlight its role in catalysis and ligand design, tying into broader debates about molecular efficiency.

Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing CAS No. 2002698-47-5. The compound's chromatographic purity is a key metric for researchers, especially those investigating structure-activity relationships (SAR). Recent patents referencing this sulfonamide derivative suggest innovations in antimicrobial coatings and polymeric materials.

In summary, 4-bromo-5-chloro-N,2-dimethylbenzene-1-sulfonamide represents a convergence of medicinal chemistry and material science. Its CAS No. 2002698-47-5 serves as a gateway for deeper exploration into halogenated aromatics and their biochemical interactions. As the scientific community prioritizes precise molecular engineering, this compound is poised to remain a focal point in cutting-edge research.